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Compound of Interest

Compound Name: Biotin-PEG3-aldehyde

Cat. No.: B12427551 Get Quote

Biotin-PEG3-aldehyde: A Technical Guide for
Researchers
For Immediate Release

This technical guide provides a comprehensive overview of the chemical properties,

specifications, and applications of Biotin-PEG3-aldehyde, a key reagent for researchers,

scientists, and drug development professionals. This document outlines its utility in

bioconjugation, particularly in the labeling of biomolecules and the synthesis of antibody-drug

conjugates (ADCs).

Core Chemical Properties and Specifications
Biotin-PEG3-aldehyde is a versatile biotinylation reagent that features a terminal aldehyde

group reactive towards primary amines, hydrazides, and aminooxy groups. The polyethylene

glycol (PEG) spacer arm enhances solubility and reduces steric hindrance, making the biotin

moiety readily accessible for interaction with avidin or streptavidin.

Structural and Physical Characteristics
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Property Specification Source(s)

Molecular Formula C₂₆H₃₈N₄O₇S [1][2][3]

Molecular Weight ~550.67 g/mol [1][4]

Appearance
White to off-white solid or

viscous oil

Purity ≥90-95%

CAS Number 889443-90-7

Solubility and Storage
Property Specification Source(s)

Solubility
Soluble in water, DMSO, DMF,

DCM, and acetonitrile

Storage Conditions Store at -20°C, desiccated

Experimental Protocols and Applications
Biotin-PEG3-aldehyde is primarily utilized for the covalent attachment of biotin to

biomolecules, a process known as biotinylation. This enables the detection, purification, and

immobilization of the target molecule.

General Protocol for Biotinylation of Amine-Containing
Molecules (e.g., Proteins)
This protocol outlines the fundamental steps for labeling proteins with Biotin-PEG3-aldehyde
via reductive amination.

Materials:

Biotin-PEG3-aldehyde

Amine-containing protein (e.g., antibody)
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Reaction Buffer: Amine-free buffer, pH 5.0-6.5 (e.g., MES or HEPES buffer)

Reducing agent (e.g., Sodium cyanoborohydride (NaCNBH₃) or Sodium

triacetoxyborohydride (STAB))

Quenching solution (e.g., Tris or glycine buffer)

Purification system (e.g., size-exclusion chromatography or dialysis)

Procedure:

Protein Preparation: Dissolve the protein in the Reaction Buffer to a concentration of 2-10

mg/mL. Ensure the buffer is free of primary amines, which will compete with the labeling

reaction.

Reagent Preparation: Prepare a stock solution of Biotin-PEG3-aldehyde in an appropriate

solvent (e.g., DMSO or DMF).

Reaction: Add a 5- to 10-fold molar excess of Biotin-PEG3-aldehyde to the protein solution.

The aldehyde group reacts with the primary amines on the protein to form an intermediate

Schiff base.

Reduction: Add a reducing agent (e.g., 20 mM NaCNBH₃) to the reaction mixture. This

reduces the Schiff base to form a stable secondary amine bond.

Incubation: Allow the reaction to proceed for 2-4 hours at room temperature or overnight at

4°C with gentle agitation.

Quenching: Stop the reaction by adding a quenching solution to consume any unreacted

aldehyde.

Purification: Remove excess, unreacted Biotin-PEG3-aldehyde and byproducts from the

biotinylated protein using size-exclusion chromatography, dialysis, or spin filtration.

Protocol for Cell Surface Protein Labeling
This protocol describes the biotinylation of proteins on the surface of living cells.
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Materials:

Adherent or suspension cells

Ice-cold Phosphate-Buffered Saline (PBS), pH 7.4-8.0

Biotin-PEG3-aldehyde

Quenching Buffer (e.g., 100 mM glycine in PBS)

Procedure:

Cell Preparation: Wash the cells three times with ice-cold PBS to remove any amine-

containing culture medium.

Labeling: Resuspend or cover the cells with a freshly prepared solution of Biotin-PEG3-
aldehyde in ice-cold PBS (final concentration typically 1-5 mM).

Incubation: Incubate the cells on ice for 30 minutes to prevent internalization of the biotin

reagent.

Quenching: Aspirate the labeling solution and wash the cells three times with ice-cold

Quenching Buffer to stop the reaction and remove excess reagent.

Downstream Processing: The biotin-labeled cells can now be lysed for subsequent analysis,

such as affinity purification of the labeled proteins using streptavidin beads.

Visualizing Workflows and Chemical Reactions
The following diagrams illustrate the key experimental workflows and chemical principles

involved in the use of Biotin-PEG3-aldehyde.
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General Bioconjugation Workflow
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General Bioconjugation Workflow
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Cell Surface Protein Labeling Workflow
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Cell Surface Protein Labeling Workflow
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Chemical Reactions of Biotin-PEG3-aldehyde

Reaction with Primary Amine Reaction with Hydrazide Reaction with Aminooxy
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Chemical Reactions of Biotin-PEG3-aldehyde

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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